Cas no 388613-64-7 (Phenol, 3-ethynyl-4-(heptyloxy)-)

• Product Name: Phenol, 3-ethynyl-4-(heptyloxy)-
• CAS No: 388613-64-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1493429
• Update Time: 2024-08-24

Phenol, 3-ethynyl-4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-ethynyl-4-(heptyloxy)-

• Inchi： 1S/C15H20O2/c1-3-5-6-7-8-11-17-15-10-9-14(16)12-13(15)4-2/h2,9-10,12,16H,3,5-8,11H2,1H3
• InChI Key： RRWDNJYWECCHIS-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCCCCCCC)C(C#C)=C1

Computed Properties

• Exact Mass: 232.1464

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 375.4±32.0 °C(Predicted)
• PSA: 29.46
• pka: 9.73±0.20(Predicted)